Cas no 32509-42-5 (1-Decanamine,N-methyl-, hydrochloride (1:1))

• Product Name: 1-Decanamine,N-methyl-, hydrochloride (1:1)
• CAS No: 32509-42-5
• MF: C₁₁H₂₆ClN
• MW: 207.783842563629
• MDL: MFCD09838614
• CID: 318927
• PubChem ID: 56842785
• Update Time: 2025-06-12

1-Decanamine,N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Decanamine,N-methyl-, hydrochloride (1:1)
• N-methyldecan-1-amine,hydrochloride
• N-methyldecylamine hydrochloride
• N-Methyldecylamine HCl
• SCHEMBL21462182
• N-Methyldecan-1-amine hydrochloride
• N-Methyldecan-1-aminehydrochloride
• 1-DECANAMINE, N-METHYL-, HCL
• DTXSID20186234
• 32509-42-5
• AKOS030228492
• AS-60822
• A11532
• N-methyldecan-1-amine;hydrochloride
• DECYL(METHYL)AMINE HYDROCHLORIDE
• EINECS 251-071-1
• NS00060852
• QYCBIOKOKSULOM-UHFFFAOYSA-N

• MDL： MFCD09838614
• Inchi： 1S/C11H25N.ClH/c1-3-4-5-6-7-8-9-10-11-12-2;/h12H,3-11H2,1-2H3;1H
• InChI Key： QYCBIOKOKSULOM-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCCCCCCCCC

Computed Properties

• Exact Mass: 207.17558
• Monoisotopic Mass: 207.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 71.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 260.3°C at 760 mmHg
• Flash Point: 111.2°C
• PSA: 12.03

Additional information on 1-Decanamine,N-methyl-, hydrochloride (1:1)

Introduction to 1-Decanamine,N-methyl-, hydrochloride (1:1) and Its Applications in Modern Chemical Research

The compound CAS No 32509-42-5, identified as 1-Decanamine,N-methyl-, hydrochloride (1:1), represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in drug development, material science, and biochemical studies. The hydrochloride salt form enhances its solubility and stability, making it an invaluable reagent in laboratory settings and industrial processes.

1-Decanamine,N-methyl-, hydrochloride (1:1) is a derivative of decanamine, featuring a methyl-substituted amine group that contributes to its reactivity and functional properties. This modification imparts specific chemical characteristics that make it particularly useful in synthesizing complex molecules. The hydrochloride formulation ensures that the compound remains stable under a wide range of conditions, facilitating its use in both research and commercial applications.

In recent years, the demand for specialized amines in pharmaceuticals has surged, driven by the need for more effective and targeted therapeutic agents. 1-Decanamine,N-methyl-, hydrochloride (1:1) has emerged as a key intermediate in the synthesis of various bioactive molecules. Its ability to undergo selective reactions with other functional groups allows chemists to tailor its properties for specific applications. For instance, it serves as a precursor in the production of novel antibiotics and antiviral drugs, where its structural flexibility is leveraged to enhance binding affinity to biological targets.

One of the most compelling aspects of 1-Decanamine,N-methyl-, hydrochloride (1:1) is its role in the development of advanced materials. Researchers have explored its potential in creating polymers with tailored mechanical and thermal properties. These materials are finding applications in industries ranging from aerospace to electronics, where performance under extreme conditions is critical. The compound's stability and reactivity make it an ideal candidate for modifying polymer backbones, resulting in materials with improved durability and functionality.

The pharmaceutical industry has also embraced 1-Decanamine,N-methyl-, hydrochloride (1:1) for its potential in drug delivery systems. By incorporating this compound into nanoparticle formulations, scientists have developed innovative methods to enhance drug solubility and bioavailability. These advancements are particularly significant for poorly soluble drugs, where traditional formulations struggle to achieve optimal therapeutic effects. The ability of 1-Decanamine,N-methyl-, hydrochloride (1:1) to interact with various drug molecules has opened new avenues for improving treatment outcomes.

Recent studies have highlighted the compound's significance in biochemical research. Its structural features allow it to act as a ligand in enzyme inhibition studies, providing insights into metabolic pathways and disease mechanisms. For example, researchers have utilized 1-Decanamine,N-methyl-, hydrochloride (1:1) to investigate the role of amine-modified compounds in modulating enzyme activity. These findings have implications for developing targeted therapies against diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-Decanamine,N-methyl-, hydrochloride (1:1) involves meticulous chemical processes that ensure high purity and yield. Advanced synthetic techniques, including catalytic hydrogenation and crystallization methods, are employed to produce the compound with minimal impurities. These methods not only enhance the efficiency of production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The environmental impact of producing CAS No 32509-42-5 is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. By optimizing reaction conditions and employing sustainable catalysts, manufacturers can significantly lower their ecological footprint while maintaining high production standards. Such initiatives align with global efforts to promote sustainable chemistry practices.

As research continues to uncover new applications for 1-Decanamine,N-methyl-, hydrochloride (1:1), its importance in chemical science is set to grow further. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory discoveries into practical solutions. The compound's versatility makes it a cornerstone in modern chemical research, offering endless possibilities for future advancements.